Cas no 1443342-22-0 (ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE structure
1443342-22-0 structure
Product Name:ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
CAS No:1443342-22-0
Molecular Formula:C11H11FO4S
Molecular Weight:258.266045808792
MDL:MFCD15145746
CID:5180207

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Properties

Names and Identifiers

    • ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
    • MDL: MFCD15145746
    • InChIKey: JAEKPJOWPUVOEN-UHFFFAOYSA-N
    • Inchi: 1S/C11H11FO4S/c1-3-16-10(13)11(14)17-9-6-7(12)4-5-8(9)15-2/h4-6H,3H2,1-2H3
    • SMILES: C(OCC)(=O)C(SC1=CC(F)=CC=C1OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Heavy Atom Count: 17

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB434496-1 g
Ethyl 2-(3-fluoro-6-methoxyphenyl)sulfanyl-2-oxo-acetate
1443342-22-0
1g
€594.40
Ambeed
A340624-1g
Ethyl 2-((5-fluoro-2-methoxyphenyl)thio)-2-oxoacetate
1443342-22-0 97%
1g
$441.0 2025-02-26
Crysdot LLC
CD12142319-1g
Ethyl 2-((5-fluoro-2-methoxyphenyl)thio)-2-oxoacetate
1443342-22-0 97%
1g
$437 2024-07-23

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1443342-22-0)ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
A908636
Purity:99%
Quantity:1g
Price($):397.0